Cas no 39944-18-8 ((4-chloro-2,6-dimethylphenoxy)acetate)

• Product Name: (4-chloro-2,6-dimethylphenoxy)acetate
• CAS No: 39944-18-8
• Molecular Formula: C₁₀H₁₀O₃Cl-
• Molecular Weight: 213.6376
• CID: 1511236
• PubChem ID: 2424049

(4-chloro-2,6-dimethylphenoxy)acetate Properties

Names and Identifiers

• (4-chloro-2,6-dimethylphenoxy)acetate
• (4-CHLORO-2,6-DIMETHYL-PHENOXY)-ACETIC ACID
• 2-(4-chloro-2,6-dimethylphenoxy)acetic acid
• DTXSID10368603
• STL554060
• EN300-05517
• CS-0220005
• Z56904661
• 39944-18-8
• SR-01000041887
• AKOS000118630
• HMS2318J17
• SCHEMBL11570516
• ZUQUKAZRAFLJAZ-UHFFFAOYSA-N
• CHEMBL1508172
• SMR000062749
• SR-01000041887-1
• MLS000098398
• (4-chloro-2,6-dimethylphenoxy)acetic acid
• NS00127356
• G34876

• InChIKey： ZUQUKAZRAFLJAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11ClO3/c1-6-3-8(11)4-7(2)10(6)14-5-9(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• SMILES： CC1=CC(=CC(=C1OCC(=O)O)C)Cl

Computed Properties

• Exact Mass: 213.0319
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.0396719g/mol
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 49.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates